
BDE-47 seawater criteria comparison
international standards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bde 47

CAS No.: 5436-43-1

Cat. No.: S567853

Get Quote

BDE-47 Seawater Quality Criteria from a Recent Study

A 2025 study deriving water quality criteria (WQC) for BDE-47 in Chinese coastal waters provides the most

concrete values found in the current search. The researchers used the Species Sensitivity Distribution (SSD)

method, which estimates hazardous concentrations protective of marine life [1] [2].

The derived criteria values are as follows:

Criterion Type Acronym
Value
(μg/L)

Basis

Short-Term Water Quality
Criteria

SWQC 1.06 μg/L Based on acute toxicity data for 10 marine
species [1].

Long-Term Water Quality
Criteria

LWQC 0.61 μg/L Based on chronic toxicity data for 15 marine
species [1].

The study concluded that based on measured environmental concentrations (ranging from undetected to 9.06

ng/L), BDE-47 currently poses no to low risk in most coastal areas of China, with the highest (though still

low) risk observed in mariculture zones [1].
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Experimental Protocol for Criterion Derivation

The seawater quality criteria mentioned above were derived following a standardized methodology. The

workflow below outlines the key steps involved in this process [1] [2]:

Data Collection Phase

Modeling & Criterion Derivation

Start: Derive WQC via SSD

1. Toxicity Data Collection

2. Data Screening & Processing

3. Model Fitting

4. Hazard Concentration (HC5) Derivation

5. Water Quality Criteria Finalization

6. Ecological Risk Assessment

Click to download full resolution via product page

Step-by-step protocol details:
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Toxicity Data Collection: Data was rigorously gathered from scientific databases (USEPA ECOTOX,

Web of Science, CNKI). The collection included both acute toxicity data (e.g., LC50/EC50 from
short-term exposures) and chronic toxicity data (e.g., NOEC/LOEC from long-term exposures) for a

wide range of marine species [1] [2].
Data Screening & Processing: The collected data was evaluated against the Chinese technical

guideline (HJ 1260–2022). Criteria for retention included:
The selected species are widely distributed and ecologically relevant.

The toxicity tests are of high quality.
For SSD construction, a minimum of 8 species from at least 4 different taxonomic phyla is

required [1].
Model Fitting: The screened acute and chronic toxicity data were separately fitted to create

cumulative distribution curves (SSD curves) using software provided by China's National Ecological
Environment Criteria [1].

Hazard Concentration (HC5) Derivation: From the fitted SSD models, the Hazardous
Concentration for 5% of species (HC5) was calculated. This is the concentration expected to affect

only the most sensitive 5% of species in an ecosystem [1].
Water Quality Criteria Finalization: The derived HC5 values were directly used as the Short-term

and Long-term Water Quality Criteria (SWQC and LWQC) for the protection of marine aquatic life [1].
Ecological Risk Assessment: The final step involved calculating Risk Quotients (RQs) by

comparing measured environmental concentrations of BDE-47 from literature against the newly
derived criteria. An RQ greater than 1 indicates a potential risk [1].

Molecular Mechanisms of BDE-47 Toxicity

Understanding the toxicological mechanisms is fundamental for a complete scientific guide. Research

indicates that BDE-47 induces toxicity in marine organisms through several interconnected pathways,

summarized in the diagram below [3] [4] [2]:

These mechanisms explain the diverse adverse effects observed in marine organisms, from individual-level

impacts like reduced survival and reproduction to population-level consequences [3] [2].

Research Context and Limitations

Regulatory Status: BDE-47 is part of the commercial Penta-BDE mixture, which was banned in

many regions in the early 2000s and listed under the Stockholm Convention in 2009 [5]. Despite this,
its persistence means it remains an environmental concern.
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Exposure and Health Concern: BDE-47 is a dominant congener found in human tissues, and

exposure has been associated with neurodevelopmental and endocrine-disrupting effects [6].
Information Gap: The search results did not contain established BDE-47 seawater quality criteria

from other regulatory bodies like the US EPA or the European Union for a direct international
comparison.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Ecological risk assessment for BDE - 47 in marine environment based... [pubmed.ncbi.nlm.nih.gov]

2. Ecological risk assessment for BDE-47 in marine ... [sciencedirect.com]

3. Tetrabromodiphenyl Ether (BDE-47) on Marine Organisms [pubmed.ncbi.nlm.nih.gov]

4. Analysis of potential molecular targets and mechanisms ... [pmc.ncbi.nlm.nih.gov]

5. Effects of global treaties on commercial chemicals widely ... [sciencedirect.com]

6. Has Regulatory Action Reduced Human Exposure to Flame ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [BDE-47 seawater criteria comparison international standards].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b567853#bde-

47-seawater-criteria-comparison-international-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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